Cas no 2742657-55-0 (4-(Propylthio)butan-2-amine hydrochloride)

• Product Name: 4-(Propylthio)butan-2-amine hydrochloride
• CAS No: 2742657-55-0
• MF: C₇H₁₈ClNS
• MW: 183.742519855499
• CID: 6351824
• PubChem ID: 165711424
• Update Time: 2025-05-24

4-(Propylthio)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742657-55-0
• 4-(propylsulfanyl)butan-2-amine hydrochloride
• EN300-37269577
• 4-(Propylthio)butan-2-amine hydrochloride

• Inchi： 1S/C7H17NS.ClH/c1-3-5-9-6-4-7(2)8;/h7H,3-6,8H2,1-2H3;1H
• InChI Key： OARBTMSPOLYSLW-UHFFFAOYSA-N
• SMILES： Cl.S(CCC)CCC(C)N

Computed Properties

• Exact Mass: 183.0848484g/mol
• Monoisotopic Mass: 183.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-(Propylthio)butan-2-amine hydrochloride

4-(Propylthio)butan-2-amine Hydrochloride: A Comprehensive Overview

4-(Propylthio)butan-2-amine hydrochloride, also known by its CAS registry number CAS No. 2742657-55-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of organosulfur compounds, is characterized by its structure, which includes a butan-2-amine backbone with a propylthio substituent. The hydrochloride form indicates that it exists as the salt of the amine with hydrochloric acid.

The synthesis of 4-(Propylthio)butan-2-amine hydrochloride typically involves a multi-step process, often starting with the preparation of the corresponding amine intermediate. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. The compound's structure is particularly interesting due to the sulfur atom in the thioether group, which can influence its reactivity and stability under various conditions.

In terms of physical properties, 4-(Propylthio)butan-2-amine hydrochloride is a white crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations where controlled solubility is required.

The chemical stability of CAS No. 2742657-55-0 has been extensively studied under different environmental conditions. Research indicates that the compound is stable under normal storage conditions but may undergo degradation when exposed to strong oxidizing agents or high temperatures. These findings are crucial for ensuring safe handling and storage practices in both laboratory and industrial settings.

One of the most promising applications of 4-(Propylthio)butan-2-amine hydrochloride lies in its potential use as an intermediate in drug discovery and development. Recent studies have explored its role in the synthesis of bioactive compounds, particularly those with potential therapeutic applications in oncology and neurodegenerative diseases. The sulfur-containing group in the molecule is believed to contribute to its ability to interact with biological targets, making it a valuable building block for medicinal chemists.

In addition to its role in pharmaceuticals, CAS No. 2742657-55-0 has also found applications in materials science, where it serves as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its ability to undergo various types of chemical reactions, including nucleophilic substitution and condensation reactions, makes it versatile for use in these applications.

The environmental impact of 4-(Propylthio)butan-2-amine hydrochloride has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits low toxicity under standard test conditions, but further research is needed to fully characterize its environmental fate and risks.

In conclusion, CAS No. 2742657-55-0, or 4-(Propylthio)butan-2-amine hydrochloride, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as an important material for future research and innovation.